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Key Specifications & Handling

The table below summarizes the core chemical properties and handling guidelines for Z-LEHD-FMK.

Property Specification

Molecular Weight 690.72 g/mol [1] [2]

CAS Number 210345-04-3 [1] [2]

Primary Target Caspase-9 (irreversible inhibitor) [1] [2] [3]

Solubility ≥107.4 mg/mL in DMSO; ≥98.2 mg/mL in EtOH; insoluble in H₂O [1]

Storage Lyophilized powder or solution stored at -20°C; avoid repeated freeze-thaw
cycles [1] [3]

Critical DMSO
Limit

Do not exceed 0.2% final concentration in cell culture to avoid cellular toxicity [3]

Stock Solution Preparation & Experimental Use

Here is a standard protocol for reconstituting and using Z-LEHD-FMK in cell-based assays.
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Reconstitution [1] [3]:

Dissolve the lyophilized powder in high-quality, anhydrous DMSO to create a stock solution.
A common stock concentration is 10 mM. For example, dissolve 1 mg of Z-LEHD-FMK in 124

µL of DMSO to achieve this concentration [3].
After reconstitution, aliquot the stock solution into small, single-use volumes to minimize freeze-

thaw cycles and maintain stability. Store aliquots at -20°C [1] [3].

Cell Treatment:

Dilute the stock solution into your cell culture medium. It is critical to ensure that the final
concentration of DMSO does not exceed 0.2% to avoid solvent-related cytotoxicity that could
interfere with your results [3].

A typical experimental workflow involves pre-treating cells with 20 µM Z-LEHD-FMK for 30
minutes before applying the apoptosis-inducing stimulus (e.g., TRAIL, chemotherapeutic

agents) [1] [4].
As a general tip, if you have difficulty dissolving the compound, you can warm the tube at 37°C
for 10 minutes and/or use a brief ultrasonic bath treatment [1].

Troubleshooting Common Issues

Unexpected Cytotoxicity (DMSO Toxicity): The most likely cause is exceeding the recommended
DMSO concentration. Always verify that your final DMSO concentration is ≤0.2% in your cell

culture medium. Include a vehicle control (medium with 0.2% DMSO) in every experiment to rule out
solvent effects [3].

Poor Solubility or Precipitation: Z-LEHD-FMK has high solubility in DMSO, so precipitation in the
stock solution is unlikely if fresh, anhydrous DMSO is used. If issues occur, gently warm the stock

solution to 37°C and vortex it briefly before use [1].
Inconsistent Inhibitor Efficacy: Biological activity can vary between cell lines and apoptosis-

inducing agents. It is essential to titrate the inhibitor for your specific experimental system. Using a
positive control, like a known caspase-9 activator, can help validate the inhibitor's activity in your

setup [3].

Experimental Design & Workflow

To visualize the typical experimental workflow and the role of Z-LEHD-FMK within the apoptosis

signaling pathway, the following diagrams can serve as useful references for your guide.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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